4-Aminopyridine-2-carbothioamide
Overview
Description
Synthesis Analysis
4-Aminopyridine derivatives have been synthesized and evaluated as potent antiamnesic and cognition-enhancing drugs . The synthesized and purified derivatives were characterized by elemental analysis, UV, FTIR, 1 H-, and 13 C-NMR .Molecular Structure Analysis
The molecular structure of 4-AP-2TC includes a pyridine ring with an amino group at the 4th position and a carbothioamide group at the 2nd position.Chemical Reactions Analysis
In a study, the photocatalytic degradation of 4-aminopyridine using cuprous oxide nanoparticles showed 80% degradation efficiency, 82% chemical oxygen demand removal, and 65% total organic carbon (TOC) removal after 235 minutes of reaction time at pH 3 .Scientific Research Applications
Epilepsy Treatment
4-Aminopyridine has shown promise as a treatment option for epilepsy. It has been observed to improve gait, ataxia, alertness, cognition, or speech in patients with epilepsy, and is well-tolerated up to certain dosages .
Spectral Study Applications
The compound’s spectral features, such as IR spectra peaks, are useful in various analytical applications. These features help in understanding the structure and interactions of the compound .
Physicochemical Research
Research into the physicochemical properties of 4-Aminopyridine analogues has provided insights into their solubility, lipid interactions, and selective receptor binding. These findings are crucial for drug design and development .
Mechanism of Action
Target of Action
The primary target of 4-Aminopyridine-2-carbothioamide is the voltage-gated potassium channels . These channels play a crucial role in the repolarization phase of action potentials in neurons, and their blockade can lead to prolonged action potentials .
Mode of Action
4-Aminopyridine-2-carbothioamide interacts with its targets by inhibiting the voltage-gated potassium channels . This inhibition results in the elongation of action potentials and heightened release of neurotransmitters . The compound’s interaction with its targets leads to enhanced neuronal signaling .
Biochemical Pathways
The inhibition of voltage-gated potassium channels by 4-Aminopyridine-2-carbothioamide affects the action potential propagation pathway . This results in prolonged action potentials, leading to an increased release of neurotransmitters and enhanced neuronal signaling .
Pharmacokinetics
While specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties for 4-Aminopyridine-2-carbothioamide are not available, it is known that 4-Aminopyridine, a related compound, is well-tolerated up to 2.6 mg/kg per day . It is also known that nanoformulations of 4-Aminopyridine exhibit enhanced drug stability, precise control over release kinetics, and improved bioavailability .
Result of Action
The molecular and cellular effects of 4-Aminopyridine-2-carbothioamide’s action include the elongation of action potentials and an increase in the release of neurotransmitters . This leads to enhanced neuronal signaling . In the context of disease, this can lead to improvements in symptoms of neurological disorders .
Safety and Hazards
properties
IUPAC Name |
4-aminopyridine-2-carbothioamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3S/c7-4-1-2-9-5(3-4)6(8)10/h1-3H,(H2,7,9)(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHUGYOHZVQQVEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N)C(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40734493 | |
Record name | 4-Aminopyridine-2-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40734493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1343641-19-9 | |
Record name | 4-Aminopyridine-2-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40734493 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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